Cas no 1251922-86-7 (2-fluoro-5-methyl-N-1-(4-methylphenyl)ethylaniline hydrochloride)

• Product Name: 2-fluoro-5-methyl-N-1-(4-methylphenyl)ethylaniline hydrochloride
• CAS No: 1251922-86-7
• MF: C₁₆H₁₉ClFN
• MW: 279.780166864395
• CID: 4582012
• Update Time: 2025-06-23

2-fluoro-5-methyl-N-1-(4-methylphenyl)ethylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-methyl-N-[1-(4-methylphenyl)ethyl]aniline hydrochloride
• 2-fluoro-5-methyl-N-1-(4-methylphenyl)ethylaniline hydrochloride

• Inchi： 1S/C16H18FN.ClH/c1-11-4-7-14(8-5-11)13(3)18-16-10-12(2)6-9-15(16)17;/h4-10,13,18H,1-3H3;1H
• InChI Key： DTMDXFYXCGZFBR-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)C=CC=1F)C(C1C=CC(C)=CC=1)C.Cl

Additional information on 2-fluoro-5-methyl-N-1-(4-methylphenyl)ethylaniline hydrochloride

Professional Introduction to 2-Fluoro-5-methyl-N-1-(4-methylphenyl)ethylaniline hydrochloride (CAS No. 1251922-86-7)

2-fluoro-5-methyl-N-1-(4-methylphenyl)ethylaniline hydrochloride, with the CAS number 1251922-86-7, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluoro group at the 2-position and a methyl group at the 5-position of the aniline core, along with the N-1-(4-methylphenyl)ethyl substituent, contributes to its distinct chemical behavior and biological activity.

The< strong>fluoro substituent is a well-known moiety in medicinal chemistry, often introduced to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In particular, fluorine atoms can influence the electronic distribution of the molecule, leading to improved interactions with biological targets. The< strong>methyl groups in this compound not only contribute to its steric environment but also play a role in modulating its pharmacological effects.

The< strong>N-1-(4-methylphenyl)ethyl side chain adds another layer of complexity to the molecule, potentially influencing both its solubility and binding interactions. This structural feature is often explored in the design of bioactive molecules, as it can provide a suitable balance between lipophilicity and water solubility, which are critical factors for drug efficacy and bioavailability.

Recent research in the field of pharmaceutical chemistry has highlighted the importance of< strong>2-fluoro-5-methyl-N-1-(4-methylphenyl)ethylaniline hydrochloride in developing novel therapeutic agents. Studies have demonstrated that this compound exhibits promising activity in various biological assays, including anti-inflammatory and analgesic properties. The hydrochloride salt form of this compound enhances its solubility, making it more suitable for formulation into pharmaceutical products.

In vitro studies have shown that< strong>2-fluoro-5-methyl-N-1-(4-methylphenyl)ethylaniline hydrochloride interacts with several key enzymes and receptors involved in pain signaling pathways. The fluoro group's ability to enhance binding affinity has been particularly noted, suggesting that this compound may serve as a lead molecule for further optimization into a potent analgesic agent. Additionally, its structural features have been found to contribute to reduced toxicity compared to some traditional analgesics.

The< strong>molecular structure of this compound has also been investigated for potential applications in other therapeutic areas. For instance, its ability to modulate neurotransmitter receptors has raised interest in its potential use as an adjunct treatment for neurological disorders. The presence of both fluoro and methyl groups provides a versatile scaffold that can be modified to target specific biological pathways.

In conclusion, 2-fluoro-5-methyl-N-1-(4-methylphenyl)ethylaniline hydrochloride (CAS No. 1251922-86-7) is a multifaceted compound with significant potential in pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the discovery of new therapeutic agents.